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Compound of Interest

Compound Name: 4-(3-Nitrophenyl)benzaldehyde

Cat. No.: B1313739

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the molecular weight and constituent atomic
masses of 4-(3-Nitrophenyl)benzaldehyde, a biphenyl derivative with significant potential in
various research and development applications. The information is presented to meet the
technical requirements of a scientific audience.

Molecular Structure and Composition

4-(3-Nitrophenyl)benzaldehyde is a biaryl aldehyde. Its structure consists of a benzaldehyde
moiety where the phenyl ring is substituted at the 4-position with a 3-nitrophenyl group. The
molecular formula for this compound is C13HaNOs.

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 4-(3-Nitrophenyl)benzaldehyde is based on its molecular formula and the
standard atomic weights of its elements as recognized by the International Union of Pure and
Applied Chemistry (IUPAC).

The determination of the molecular weight is a fundamental step in the characterization of any
chemical substance. It is essential for stoichiometric calculations in chemical reactions,
preparation of solutions with specific molar concentrations, and in various analytical techniques
such as mass spectrometry.
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The molecular formula, C13HoNOs3, indicates that a single molecule of 4-(3-
Nitrophenyl)benzaldehyde contains:

13 Carbon (C) atoms

9 Hydrogen (H) atoms

1 Nitrogen (N) atom

3 Oxygen (O) atoms

The molecular weight is calculated by multiplying the number of atoms of each element by its
standard atomic weight and summing the results.

Quantitative Data Summary

The following table provides a breakdown of the atomic composition and the calculation of the
molecular weight for 4-(3-Nitrophenyl)benzaldehyde.

Standard
] ] . Subtotal (
Element Symbol Atomic Count Atomic Weight
g/mol )

(g/mol)
Carbon C 13 12.011 156.143
Hydrogen H 9 1.008 9.072
Nitrogen N 1 14.007 14.007
Oxygen o) 3 15.999 47.997

Total 227.219

Based on this, the calculated molecular weight of 4-(3-Nitrophenyl)benzaldehyde is 227.219
g/mol .

Methodologies for Molecular Weight Calculation

The molecular weight presented in this guide is a theoretical value derived from the molecular
formula and standard atomic weights. It is important to note that experimental determination of
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molecular weight is not typically performed for a compound of this nature, as the theoretical
calculation based on its confirmed structure is highly accurate and universally accepted in the

scientific community.

Techniques such as mass spectrometry can be used to determine the mass-to-charge ratio of
the molecule, which provides an experimental confirmation of the monoisotopic mass.
However, for the purposes of stoichiometry and general laboratory work, the calculated
molecular weight based on standard atomic weights is the standard value used.

Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical process for calculating the molecular weight of 4-
(3-Nitrophenyl)benzaldehyde from its molecular formula and the standard atomic weights of

its constituent elements.
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Inputs

Standard Atomic Weights (g/mol)

C:12.011
H: 1.008
N: 14.007
0O:15.999

Molecular Formula
C13HoNOs3

Calculation Process

Count Atoms per Element
C:13
H: 9
N: 1
O:3

Calculate Subtotals

(Atomic Count * Atomic Weight)
C:13*12.011 = 156.143
H:9*1.008 =9.072
N: 1*14.007 = 14.007
0O: 3*15.999 = 47.997

Sum Subtotals
156.143 + 9.072 + 14.007 + 47.997

Output

Molecular Weight (g/mol)

227.219

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight.
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Disclaimer: The information provided in this document is for educational and research purposes
only. It is based on publicly available data and is not intended to be a substitute for professional

scientific advice.

 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 4-(3-Nitrophenyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313739#4-3-nitrophenyl-benzaldehyde-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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